5-Fluoro-3,3-dimethylindolin-2-one

• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol
• IUPAC Name: 5-fluoro-3,3-dimethyl-1H-indol-2-one
• InChI: InChI=1S/C10H10FNO/c1-10(2)7-5-6(11)3-4-8(7)12-9(10)13/h3-5H,1-2H3,(H,12,13)
• InChI Key: ODQPSSNQVNVDRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC(=C2)F)NC1=O)C

Description

5-Fluoro-3,3-dimethylindolin-2-one is a useful research compound. Its molecular formula is C10H10FNO and its molecular weight is 179.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.10 g (9.49 mmol) 1-acetyl-5-fluoro-3,3-dimethyl-1,3-dihydro-indol-2-one in 20 mL isopropanol were refluxed with 50 mL of an aqueous 6N hydrochloric acid solution for 1 h. After cooling the isopropanol was eliminated i. vac. The residue was diluted with 100 mL water and cooled with ice. The precipitated substance was suction filtered and washed with 30 mL water. The solid was dried in the CAD.